1. Home
  2. Product
  3. (2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide
(2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide (2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide
Brand Name: Vulcanchem
CAS No.: 123316-86-9
VCID: VC20866256
InChI: InChI=1S/C39H57N2.HI/c1-7-9-11-13-15-21-30-40-34-26-19-17-24-32(34)38(3,4)36(40)28-23-29-37-39(5,6)33-25-18-20-27-35(33)41(37)31-22-16-14-12-10-8-2;/h17-20,23-29H,7-16,21-22,30-31H2,1-6H3;1H/q+1;/p-1
SMILES: CCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCC)(C)C.[I-]
Molecular Formula: C39H57IN2
Molecular Weight: 680.8 g/mol

(2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide

CAS No.: 123316-86-9

Cat. No.: VC20866256

Molecular Formula: C39H57IN2

Molecular Weight: 680.8 g/mol

* For research use only. Not for human or veterinary use.

(2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide - 123316-86-9

Specification

CAS No. 123316-86-9
Molecular Formula C39H57IN2
Molecular Weight 680.8 g/mol
IUPAC Name (2Z)-2-[(E)-3-(3,3-dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide
Standard InChI InChI=1S/C39H57N2.HI/c1-7-9-11-13-15-21-30-40-34-26-19-17-24-32(34)38(3,4)36(40)28-23-29-37-39(5,6)33-25-18-20-27-35(33)41(37)31-22-16-14-12-10-8-2;/h17-20,23-29H,7-16,21-22,30-31H2,1-6H3;1H/q+1;/p-1
Standard InChI Key JVBAWIBPWYKZKQ-UHFFFAOYSA-M
Isomeric SMILES CCCCCCCCN\1C2=CC=CC=C2C(/C1=C/C=C/C3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCC)(C)C.[I-]
SMILES CCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCC)(C)C.[I-]
Canonical SMILES CCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCC)(C)C.[I-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19